Cas no 1311862-63-1 (N-(1-cyanoethyl)-5-ethyl-4-methylthiophene-2-carboxamide)

• Product Name: N-(1-cyanoethyl)-5-ethyl-4-methylthiophene-2-carboxamide
• CAS No: 1311862-63-1
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 5672620
• PubChem ID: 53556327
• Update Time: 2025-08-05

N-(1-cyanoethyl)-5-ethyl-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1311862-63-1
• EN300-26684911
• N-(1-cyanoethyl)-5-ethyl-4-methylthiophene-2-carboxamide
• AKOS034698840
• Z915595248
• 2-Thiophenecarboxamide, N-(1-cyanoethyl)-5-ethyl-4-methyl-

• Inchi： 1S/C11H14N2OS/c1-4-9-7(2)5-10(15-9)11(14)13-8(3)6-12/h5,8H,4H2,1-3H3,(H,13,14)
• InChI Key： QKDXMYRATYJVFH-UHFFFAOYSA-N
• SMILES： S1C(C(NC(C#N)C)=O)=CC(C)=C1CC

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.1Ų

Additional information on N-(1-cyanoethyl)-5-ethyl-4-methylthiophene-2-carboxamide

N-(1-Cyanoethyl)-5-Ethyl-4-Methylthiophene-2-Carboxamide: A Comprehensive Overview

The compound N-(1-cyanoethyl)-5-ethyl-4-methylthiophene-2-carboxamide (CAS No. 1311862-63-1) is a highly specialized organic compound with a unique structure that combines functional groups of significant interest in modern chemistry and materials science. This compound, often referred to as N-(cyanoethyl) methylthiophene carboxamide, has garnered attention due to its potential applications in drug design, material synthesis, and advanced chemical engineering.

Molecular Structure and Properties: The molecule features a thiophene ring, a heterocyclic aromatic compound with sulfur as the heteroatom. The thiophene ring is substituted at positions 2, 4, and 5 with a carboxamide group, a methyl group, and an ethyl group, respectively. The presence of the cyanoethyl group further enhances the compound's reactivity and functional versatility. The molecular formula of this compound is C₁₃H₁₇N₃S, with a molecular weight of approximately 267.38 g/mol.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(cyanoethyl) methylthiophene carboxamide through multi-step reactions involving nucleophilic substitutions and condensation reactions. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure. The compound exhibits strong absorption bands in the UV-vis spectrum, indicating its potential for use in optoelectronic materials.

Applications in Drug Design: The compound's structure makes it an attractive candidate for drug design due to its ability to act as a scaffold for bioisosteric replacements. The thiophene ring provides aromatic stability, while the cyano group introduces electron-withdrawing effects that can modulate biological activity. Recent studies have explored its potential as a lead compound for anti-inflammatory and anticancer drug development.

Material Science Applications: In the field of material science, N-(cyanoethyl) methylthiophene carboxamide has shown promise as a precursor for the synthesis of conductive polymers and organic semiconductors. Its ability to form stable π-conjugated systems makes it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

Environmental Impact and Safety: As with any chemical compound, understanding its environmental impact is crucial. Studies indicate that N-(cyanoethyl) methylthiophene carboxamide is not inherently hazardous under normal handling conditions. However, proper disposal protocols should be followed to minimize ecological footprint.

In conclusion, N-(cyanoethyl)-5-ethyl-4-methylthiophene-2-carboxamide (CAS No. 1311862-63-1) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry, materials science, and pharmacology.